Cas no 896338-19-5 (9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896338-19-5
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5983154
• PubChem ID: 7259263
• Update Time: 2025-11-06

9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 9-methyl-2-[[2-oxo-2-(1-piperidinyl)ethyl]thio]-
• F2543-0657
• MLS001234959
• CHEMBL1334458
• SMR000810962
• 9-methyl-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 896338-19-5
• AKOS024659083
• 9-methyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• HMS3010J03
• 9-methyl-2-(2-oxo-2-piperidin-1-ylethyl)sulfanylpyrido[1,2-a][1,3,5]triazin-4-one

• Inchi： 1S/C15H18N4O2S/c1-11-6-5-9-19-13(11)16-14(17-15(19)21)22-10-12(20)18-7-3-2-4-8-18/h5-6,9H,2-4,7-8,10H2,1H3
• InChI Key： JLALSCSAIGTCDC-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=NC(SCC(=O)N1CCCCC1)=NC2=O

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 498.4±47.0 °C(Predicted)
• pka: -1.03±0.20(Predicted)

Additional information on 9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one

Comprehensive Overview of 9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896338-19-5)

The compound 9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896338-19-5) is a heterocyclic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrido[1,2-a][1,3,5]triazin-4-one core, a methyl substituent, and a piperidin-1-yl moiety linked via a sulfanyl bridge. This structure suggests potential applications in pharmaceutical research, particularly in the development of novel bioactive compounds.

Recent trends in drug discovery emphasize the importance of heterocyclic compounds like 896338-19-5, as they often exhibit enhanced binding affinity and selectivity toward biological targets. Researchers are increasingly exploring such molecules for their potential in modulating enzyme activity or receptor interactions. The presence of a piperidine ring in this compound is noteworthy, as piperidine derivatives are frequently employed in medicinal chemistry due to their favorable pharmacokinetic properties.

From a synthetic chemistry perspective, the sulfanyl linkage in 9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one offers opportunities for further derivatization. This feature aligns with current interests in click chemistry and bioconjugation techniques, which are widely discussed in academic and industrial forums. The compound's CAS No. 896338-19-5 serves as a critical identifier for researchers seeking precise chemical data or regulatory information.

In the context of AI-driven drug design, molecules like 896338-19-5 are valuable for training predictive models. Computational chemists often search for structurally diverse compounds to improve machine learning algorithms for molecular property prediction. The intricate architecture of this compound, combining pyrido-triazine and piperidine units, provides a challenging case study for quantitative structure-activity relationship (QSAR) analyses.

Environmental and green chemistry considerations are also relevant when discussing 896338-19-5. Modern synthetic protocols emphasize atom economy and reduced waste, prompting investigations into sustainable routes for producing such complex heterocycles. The ethylsulfanyl group in particular may influence the compound's biodegradability profile, a topic of growing importance in pharmaceutical lifecycle assessment.

Analytical characterization of 9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structure, especially when it's intended for use in biological screening assays. The scientific community's focus on reproducible research makes thorough characterization of such specialty chemicals increasingly important.

While specific therapeutic applications of CAS No. 896338-19-5 remain under investigation, its structural features suggest potential interactions with kinase or G-protein-coupled receptors. These target classes are of particular interest in contemporary drug development for various indications. The compound's triazine component resembles scaffolds found in several clinically approved drugs, fueling further research interest.

From a commercial perspective, 896338-19-5 represents the type of high-value chemical building block that supports innovation across multiple sectors. Its availability through specialty chemical suppliers enables rapid prototyping in drug discovery programs. The growing demand for custom synthesis services highlights the importance of such structurally complex intermediates in modern research workflows.

In summary, 9-methyl-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one exemplifies the sophisticated molecular architectures being explored at the frontiers of medicinal chemistry and materials science. Its CAS registry number 896338-19-5 ensures unambiguous identification in global chemical databases, facilitating collaborative research and development efforts across scientific disciplines.